3-(Cyanomethoxy)naphthalene-2-carboxylic acid
Description
3-(Cyanomethoxy)naphthalene-2-carboxylic acid, also known as CMN, is a synthetic compound that has recently been used in various scientific research and laboratory experiments. CMN is a member of the naphthalene family of compounds, which are characterized by their aromaticity and their ability to form stable carboxylic acid derivatives. CMN is a white crystalline solid with a molecular weight of 236.24 g/mol. Its chemical formula is C10H7NO3.
Scientific Research Applications
Chemical Synthesis
“3-(Cyanomethoxy)naphthalene-2-carboxylic acid” is a chemical compound with the CAS Number: 1016678-48-0 . It is often used as a reagent in the synthesis of other complex organic compounds .
Pharmaceutical Research
Naphthalenecarboxylic acid derivatives, such as “3-(Cyanomethoxy)naphthalene-2-carboxylic acid”, are extensively used in medicine . They can be used to synthesize various pharmaceutical compounds .
Cosmetology
Naphthalenecarboxylic acids and their derivatives are also used in cosmetology . They can be used in the formulation of various cosmetic products .
Herbicide Production
Naphthalenecarboxylic acids are widely used in the synthesis of herbicides . “3-(Cyanomethoxy)naphthalene-2-carboxylic acid” could potentially be used in the production of new herbicides .
Phytohormone Synthesis
Naphthalenecarboxylic acids are used in the synthesis of phytohormones . These are plant hormones that regulate plant growth and development .
Dye and Photographic Material Production
Naphthalenecarboxylic acids are used in the synthesis of dyes and photographic materials . “3-(Cyanomethoxy)naphthalene-2-carboxylic acid” could potentially be used in these applications .
Polymer Production
Naphthalenecarboxylic acids are used in the synthesis of polymers . “3-(Cyanomethoxy)naphthalene-2-carboxylic acid” could potentially be used in the production of new polymers .
Catalyst in Chemical Reactions
The compound “3-(Cyanomethoxy)naphthalene-2-carboxylic acid” could potentially be used as a catalyst in certain chemical reactions . This is based on the fact that naphthalene derivatives are known to exhibit catalytic properties in some reactions .
properties
IUPAC Name |
3-(cyanomethoxy)naphthalene-2-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9NO3/c14-5-6-17-12-8-10-4-2-1-3-9(10)7-11(12)13(15)16/h1-4,7-8H,6H2,(H,15,16) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
URJQYCRUOVNLAS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C=C(C(=CC2=C1)C(=O)O)OCC#N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(Cyanomethoxy)naphthalene-2-carboxylic acid | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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